![molecular formula C21H28N2O5 B2719222 1-(3,4-Dimethoxybenzyl)-3-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)urea CAS No. 1396786-29-0](/img/structure/B2719222.png)
1-(3,4-Dimethoxybenzyl)-3-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,4-Dimethoxybenzyl)-3-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)urea is a synthetic compound that has been widely used in scientific research due to its unique properties. This compound is also known as DMU-212 and belongs to the class of urea-based compounds. The compound has been studied extensively for its potential use in treating various diseases and disorders.
Scientific Research Applications
Metabolism and Drug Analysis
Research on similar compounds has explored their metabolism, detection, and analytical characterization in biological systems. For example, studies have developed methods for determining plasma concentrations of cardiotonic agents and analyzing the metabolism of such compounds in humans, including identifying metabolites via mass spectrometry and chromatography (Suzuki, Hashimura, & Takeyama, 1983). Additionally, the analytical characterization of designer drugs, including methods for detecting and quantifying these substances in serum and urine, has been reported, highlighting the importance of analytical science in understanding the pharmacokinetics and toxicology of novel compounds (Poklis et al., 2014).
Chemical Synthesis and Protection Strategies
The synthesis and selective deprotection of hydroxy functions using various protecting groups have been extensively studied. Research has investigated the selectivity of deprotecting benzyl, 4-methoxybenzyl (MPM), and 3,4-dimethoxybenzyl (DMPM) protecting groups, providing valuable insights into synthetic strategies for complex organic molecules (Horita et al., 1986). These studies aid in the development of methodologies for synthesizing and modifying compounds with specific functionalities, which is crucial for the production of pharmaceuticals and research chemicals.
Material Science and Engineering
Investigations into the cocondensation of urea with methylolphenols under acidic conditions have been conducted to explore the formation of polymers and copolymers, which have potential applications in material science (Tomita & Hse, 1992). This research contributes to the understanding of how chemical reactions can be leveraged to create materials with desired properties for industrial and technological applications.
Organic and Medicinal Chemistry
The synthesis of urea derivatives and their potential as drugs for treating various diseases have also been explored. Research includes the synthesis of deuterium-labeled compounds for use as internal standards in drug analysis and pharmacokinetic studies, underscoring the role of synthetic chemistry in the development of tools for biomedical research (Liang et al., 2020).
properties
IUPAC Name |
1-[(3,4-dimethoxyphenyl)methyl]-3-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O5/c1-21(25,12-15-5-8-17(26-2)9-6-15)14-23-20(24)22-13-16-7-10-18(27-3)19(11-16)28-4/h5-11,25H,12-14H2,1-4H3,(H2,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDOHAKWJXLAPHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=C(C=C1)OC)(CNC(=O)NCC2=CC(=C(C=C2)OC)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.